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  3. tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 742075-03-2
VCID: VC21183692
InChI: InChI=1S/C22H27NO6/c1-20(2,3)29-19(25)23-10-9-21-16-12-5-6-14(27-4)17(16)28-18(21)13(24)7-8-22(21,26)15(23)11-12/h5-6,15,18,26H,7-11H2,1-4H3/t15-,18+,21+,22-/m1/s1
SMILES: CC(C)(C)OC(=O)N1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O
Molecular Formula: C22H27NO6
Molecular Weight: 401.5 g/mol

tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate

CAS No.: 742075-03-2

Cat. No.: VC21183692

Molecular Formula: C22H27NO6

Molecular Weight: 401.5 g/mol

* For research use only. Not for human or veterinary use.

tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate - 742075-03-2

Specification

CAS No. 742075-03-2
Molecular Formula C22H27NO6
Molecular Weight 401.5 g/mol
IUPAC Name tert-butyl (4R,4aS,7aR,12bS)-4a-hydroxy-9-methoxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
Standard InChI InChI=1S/C22H27NO6/c1-20(2,3)29-19(25)23-10-9-21-16-12-5-6-14(27-4)17(16)28-18(21)13(24)7-8-22(21,26)15(23)11-12/h5-6,15,18,26H,7-11H2,1-4H3/t15-,18+,21+,22-/m1/s1
Standard InChI Key MPRJEZSKHYIQDY-RWBNYIAVSA-N
Isomeric SMILES CC(C)(C)OC(=O)N1CC[C@]23[C@@H]4C(=O)CC[C@]2([C@H]1CC5=C3C(=C(C=C5)OC)O4)O
SMILES CC(C)(C)OC(=O)N1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O
Canonical SMILES CC(C)(C)OC(=O)N1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O

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